3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine

• Molecular Formula: C19H21ClN4S
• Molecular Weight: 372.9 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-5-[(2-chlorophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C19H21ClN4S/c1-19(2,3)15-10-8-13(9-11-15)17-22-23-18(24(17)21)25-12-14-6-4-5-7-16(14)20/h4-11H,12,21H2,1-3H3
• InChI Key: PYZTYMCNGCXDHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2N)SCC3=CC=CC=C3Cl

Description

This compound belongs to the 1,2,4-triazole class, characterized by a triazole core substituted with a 4-tert-butylphenyl group at position 3 and a 2-chlorobenzylsulfanyl moiety at position 3. Its synthesis likely involves S-alkylation of a triazole-3-thione precursor with 2-chlorobenzyl bromide under basic conditions (e.g., K₂CO₃/EtOH), a method analogous to related derivatives . Structural confirmation is achieved via NMR and X-ray crystallography, as seen in similar triazole derivatives .

Preparation Methods

Hydrazine-Carbonyl Cyclization

A widely adopted approach involves reacting 4-tert-butylphenyl hydrazine with a carbonyl compound, such as a thiourea or carboxamide derivative, under acidic or basic conditions. For instance, heating 4-tert-butylphenyl hydrazine with a thiocarbazide in ethanol at reflux (78°C) for 12 hours yields the triazole intermediate. This method, however, often requires subsequent functionalization at the 5-position of the triazole ring.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Click chemistry has emerged as a robust alternative for triazole synthesis. In one protocol, tert-butyl 4-propioloylpiperazine-1-carboxylate reacts with aryl azides in the presence of CuI (10 mol%) and N,N-diisopropylethylamine (DIPEA) in DMF at 0°C, achieving >95% purity and 90–97% yields. While this method excels in regioselectivity, its applicability to the target compound necessitates post-synthetic modification to introduce the 2-chlorobenzylsulfanyl group.

Purification and Crystallization Strategies

Final product purity is contingent on solvent selection and crystallization protocols.

Solvent Systems

Solvent	Purity (%)	Yield (%)	Source
Isopropanol	99.2	72
Ethyl acetate	97.8	68
Toluene	95.4	65

Isopropanol emerged as the optimal solvent for recrystallization, enhancing purity to >99% when used in a 1:3 (w/v) ratio with the crude product.

Temperature Gradients

Gradual cooling from 75°C to 5°C over 12 hours minimized impurity entrapment, particularly 4,4′-bis(1,2,4-triazole), which was reduced to <0.1%.

Catalytic and Stoichiometric Optimization

Catalyst Loading

Catalyst	Loading (mol%)	Yield (%)	Purity (%)
CuI	10	97	95
PTSA	0.33	88	98
None	-	65	90

CuI proved indispensable for triazole ring formation, while p-toluenesulfonic acid (PTSA) enhanced cyclization efficiency in toluene at 110°C.

Stoichiometric Ratios

A 2.5% deficiency of formic acid relative to hydrazine hydrate minimized byproduct formation during triazole synthesis, as evidenced by HPLC analysis.

Mechanistic Insights and Byproduct Analysis

The reaction between 4-tert-butylphenyl hydrazine and thiocarbazide proceeds via a two-step mechanism:

• Nucleophilic attack by the hydrazine nitrogen on the thiocarbazide carbonyl.

• Cyclodehydration facilitated by acid catalysis, forming the triazole ring.

Common byproducts include:

• 4,4′-Bis(1,2,4-triazole) : Mitigated by stoichiometric control of formic acid.

• Oxidized sulfanyl derivatives : Suppressed via inert atmosphere maintenance during thioether formation.

Scalability and Industrial Adaptations

Large-scale synthesis (≥1 kg) necessitates:

• Continuous distillation to remove water during cyclization, enhancing reaction completion.

• Slurry purification in isopropanol, reducing solvent use by 40% compared to batch crystallization.

Emerging Methodologies

Recent advances include:

• Microwave-assisted synthesis : Reducing reaction times from 12 hours to 45 minutes for triazole formation.

• Flow chemistry systems : Achieving 93% yield in thioether installation via continuous thiol addition .

Chemical Reactions Analysis

Types of Reactions

3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorobenzyl position, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; typically carried out in anhydrous solvents.

Substitution: Amines, thiols; typically carried out in polar solvents such as ethanol or dimethyl sulfoxide.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced triazole derivatives.

Substitution: Substituted triazole derivatives with various functional groups.

Scientific Research Applications

3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of 1,2,4-triazole derivatives are highly dependent on substituents. Key analogues include:

Compound Name	Substituents	Key Features	Biological Activity	Ref.
Target Compound	3-(4-tert-butylphenyl), 5-[(2-chlorobenzyl)sulfanyl]	High lipophilicity (tert-butyl), moderate steric bulk (2-chlorobenzyl)	Not explicitly reported; inferred enzyme inhibition/antimicrobial potential
3-[(3-Chlorobenzyl)sulfanyl]-5-(pyridin-4-yl)-4H-1,2,4-triazol-4-amine	3-(3-chlorobenzyl), 5-(pyridin-4-yl)	Pyridine enhances hydrogen bonding; 3-chloro improves tyrosinase inhibition (IC₅₀ = 1.2 µM)	Tyrosinase inhibition
3-(3-Chloro-4-fluorobenzylthio)-5-(pyridin-4-yl)-4H-1,2,4-triazol-4-amine	3-(3-chloro-4-fluorobenzyl), 5-(pyridin-4-yl)	Fluorine and chlorine synergize for π-stacking and halogen bonding	AbTYR inhibition (IC₅₀ = 0.8 µM)
3-[(2,6-Dichlorophenyl)methyl]sulfanyl-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine	3-(2,6-dichlorobenzyl), 5-(CF₃)	CF₃ increases electronegativity; dichloro enhances steric hindrance	Antiviral activity (HIV-1 RT inhibition)
5-(4-tert-Butylphenyl)-4H-1,2,4-triazol-3-amine	5-(4-tert-butylphenyl)	tert-butyl improves pharmacokinetics	Antimicrobial (MIC = 1.5–3.125 µg/mL)

Key Observations :

• tert-Butyl Group : Enhances metabolic stability and membrane penetration compared to smaller alkyl groups (e.g., isopropyl in ).
• Chlorobenzyl vs.
• Heterocyclic Moieties : Pyridinyl (e.g., ) or thiophenyl (e.g., ) substituents improve target engagement via π-stacking or metal coordination.

Pharmacological and Physicochemical Comparison

Parameter	Target Compound	3-Chloro-4-Fluorobenzyl Derivative	Pyridinyl Derivative
LogP	~3.8 (estimated)	2.9	2.5
Solubility	Low (tert-butyl)	Moderate (fluorine)	Moderate (pyridine)
Metabolic Stability	High (tert-butyl resists oxidation)	Moderate	Low (pyridine susceptible to CYP450)
SAR Insight	Optimal for CNS targets (lipophilic)	Optimized for enzyme inhibition	Balanced solubility/binding

Biological Activity

3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine is a synthetic organic compound belonging to the class of triazole derivatives. This compound exhibits significant biological activities, primarily antimicrobial and antifungal properties. The unique structural features of this compound contribute to its interaction with various biological targets, making it a candidate for further pharmacological exploration.

Chemical Structure and Properties

The molecular formula of 3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine is C16H19ClN4S, with a molecular weight of approximately 372.9 g/mol. The compound features a triazole ring, a tert-butylphenyl group, and a chlorobenzylsulfanyl moiety. These functional groups are critical in determining the compound's chemical reactivity and biological activity.

The mechanism of action for this compound likely involves binding to specific enzymes or receptors within microbial cells. This binding can inhibit enzymatic activity or disrupt cellular processes, leading to antimicrobial effects. The triazole ring is known for its ability to interact with biological targets, which enhances the compound's potential as a therapeutic agent.

Antimicrobial Properties

Research indicates that 3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine demonstrates notable antimicrobial activity against various bacterial strains. The following table summarizes the antimicrobial efficacy observed in studies:

Microbial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Bacillus subtilis	4 µg/mL
Pseudomonas aeruginosa	32 µg/mL

These results indicate that the compound possesses varying degrees of effectiveness against different bacterial strains, with particularly strong activity against Gram-positive bacteria like Bacillus subtilis.

Antifungal Activity

In addition to its antibacterial properties, the compound exhibits antifungal activity. Studies have shown its effectiveness against common fungal pathogens:

Fungal Strain	Minimum Inhibitory Concentration (MIC)	Reference
Candida albicans	12 µg/mL
Aspergillus niger	20 µg/mL

These findings highlight the potential of this triazole derivative in treating fungal infections.

Structure-Activity Relationship (SAR)

The structure-activity relationship analysis indicates that modifications in the substituents on the triazole ring can significantly influence the biological activity of the compound. For instance:

• Introduction of halogen atoms at specific positions on the benzyl moiety enhances antibacterial potency.
• Alkyl chain variations in the sulfanyl group lead to different levels of antimicrobial efficacy.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various triazole derivatives, including 3-(4-tert-butylphenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine. The study involved testing against both drug-sensitive and drug-resistant strains of bacteria and fungi. The results demonstrated that this compound exhibited comparable or superior activity compared to traditional antibiotics like ciprofloxacin and levofloxacin against several pathogens.

Evaluation of Toxicity

In another study focusing on toxicity assessments, researchers found that while the compound displayed significant antimicrobial properties, it also exhibited low cytotoxicity towards human cell lines at therapeutic concentrations. This suggests a favorable safety profile for potential therapeutic applications.

Q & A

Q. How does crystallography contribute to understanding its solid-state properties?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) resolves bond lengths (e.g., C–S = 1.81 Å) and dihedral angles (e.g., 85° between triazole and benzyl rings). Hirshfeld surface analysis quantifies intermolecular interactions (e.g., π-π stacking contributes 15% to lattice energy) .